(E)-methyl 2-(2-cyano-3-(5-methylfuran-2-yl)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: methyl 2-[[(E)-2-cyano-3-(5-methylfuran-2-yl)prop-2-enoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C19H18N2O4S/c1-11-7-8-13(25-11)9-12(10-20)17(22)21-18-16(19(23)24-2)14-5-3-4-6-15(14)26-18/h7-9H,3-6H2,1-2H3,(H,21,22)/b12-9+
• InChI Key: SKPMBXSLIJAEOM-FMIVXFBMSA-N
• Canonical SMILES: CC1=CC=C(O1)C=C(C#N)C(=O)NC2=C(C3=C(S2)CCCC3)C(=O)OC
• Isomeric SMILES: CC1=CC=C(O1)/C=C(\C#N)/C(=O)NC2=C(C3=C(S2)CCCC3)C(=O)OC
• Molecular Formula: C19H18N2O4S
• Molecular Weight: 370.4 g/mol

Description

(E)-methyl 2-(2-cyano-3-(5-methylfuran-2-yl)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C19H18N2O4S and its molecular weight is 370.42. The purity is usually 95%.
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Scientific Research Applications

Anti-rheumatic Potential

A study explored the anti-rheumatic capabilities of a closely related compound, ethyl 2-(2-cyano-3-mercapto-3-(phenylamino)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate and its metal complexes. These compounds demonstrated significant antioxidant, analgesic, and anti-rheumatic effects, highlighting the therapeutic potential of such structures (Sherif & Hosny, 2014).

Dye Synthesis

Another application lies in the synthesis of azo dyes from derivatives of 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile, showcasing the use of thiophene derivatives in dye and pigment production. These dyes exhibit good coloration and fastness properties on polyester (Sabnis & Rangnekar, 1989).

Electrophilic Reactions and Synthetic Applications

The compound and its structural analogs have been utilized in electrophilic reactions promoted by samarium diiodide for the synthesis of long-chain esters with remote functional groups. This demonstrates the role of thiophene-incorporating compounds in the synthesis of complex organic molecules, including potential therapeutic agents (Yang et al., 2000).

Heterocyclic Synthesis

Research into thiophenylhydrazonoacetates highlights the synthesis of various heterocyclic derivatives from benzo[b]thiophen-2-yl-hydrazonoesters, indicating the utility of such compounds in producing pharmacologically active heterocycles (Mohareb et al., 2004).

Cytotoxicity and Antitumor Evaluation

The synthesis of 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives from related compounds has been studied for their cytotoxic activity against Ehrlich Ascites Carcinoma cells, illustrating the potential of such molecules in cancer research (Hassan, Hafez, & Osman, 2014).